7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the condensation of 4-phenyl-1,2,3,4-tetrahydroisoquinoline with methoxyacetaldehyde followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "4-phenyl-1,2,3,4-tetrahydroisoquinoline", "methoxyacetaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "4-phenyl-1,2,3,4-tetrahydroisoquinoline is reacted with methoxyacetaldehyde in the presence of an acid catalyst to form 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline.", "The resulting product is then reduced using sodium borohydride to form the corresponding tetrahydroisoquinoline.", "Finally, the tetrahydroisoquinoline is reacted with hydrochloric acid to form the hydrochloride salt of 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline." ] } | |
CAS RN |
33761-67-0 |
Product Name |
7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride |
Molecular Formula |
C16H18ClNO |
Molecular Weight |
275.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
